Cas no 1315317-88-4 (2-Benzothiazolepropanoic acid, 6-methyl-)

• Product Name: 2-Benzothiazolepropanoic acid, 6-methyl-
• CAS No: 1315317-88-4
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 2115454
• Update Time: 2023-08-04

2-Benzothiazolepropanoic acid, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-Benzothiazolepropanoic acid
• 2-Benzothiazolepropanoic acid, 6-methyl-
• 3-(6-methyl-1,3-benzothiazol-2-yl)propanoic acid

• Inchi： 1S/C11H11NO2S/c1-7-2-3-8-9(6-7)15-10(12-8)4-5-11(13)14/h2-3,6H,4-5H2,1H3,(H,13,14)
• InChI Key： GPYWEGDDBHLINV-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=CC=2N=C1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Topological Polar Surface Area: 78.4